2-(2-Amino-6-bromophenoxy)ethan-1-OL

Protocols & Analytical Methods

Application Note: Selective Synthesis of 2-(2-amino-6-bromophenoxy)ethanol

Abstract & Utility

This application note details the selective O-alkylation of 2-amino-6-bromophenol to synthesize 2-(2-amino-6-bromophenoxy)ethanol . This specific scaffold is a critical intermediate in the synthesis of 7-bromo-3,4-dihydro-2H-1,4-benzoxazines (a privileged pharmacophore in bioactive molecules) and PROTAC linkers.

The primary synthetic challenge is the chemoselectivity between the phenol (-OH) and the aniline (-NH

) groups. While both are nucleophilic, this protocol leverages the acidity difference (pKa) and specific solvent effects to favor O-alkylation over N-alkylation or premature cyclization.

Chemical Strategy & Logic

The Selectivity Challenge

The starting material, 2-amino-6-bromophenol, presents a "sandwiched" hydroxyl group flanked by an amino group (position 2) and a bromine atom (position 6).

• pKa Differential: The phenol proton (pKa ~8.5–9.0, lowered by the electron-withdrawing Br) is significantly more acidic than the aniline protons (pKa ~25).

• Nucleophilicity: Under neutral conditions, the amine is the better nucleophile. However, upon deprotonation with a base, the phenoxide becomes a hard, potent nucleophile, driving O-selectivity.

• Steric Hindrance: The ortho-bromine creates steric bulk, which can impede attack at the oxygen. High-temperature forcing conditions must be avoided to prevent N-alkylation or thermal cyclization to the benzoxazine.

Route Selection

• Method A (Direct Alkylation): Uses Potassium Carbonate (K

  CO ) in DMF. This is the most atom-efficient route but requires strict temperature control.

• Method B (Protected Route): Uses N-Boc protection to completely eliminate N-alkylation risk. Recommended for GMP campaigns or when high purity (>98%) is required without chromatography.

Experimental Protocols

Method A: Direct Selective O-Alkylation (High Throughput)

Best for: Rapid synthesis, R&D scale, tolerant of minor impurities.

Reagents:

• 2-Amino-6-bromophenol (1.0 equiv)

• 2-Bromoethanol (1.2 equiv)

• Potassium Carbonate (K

  CO ) (2.0 equiv) — Must be anhydrous/finely ground.

• Potassium Iodide (KI) (0.1 equiv) — Finkelstein catalyst.

• Solvent: N,N-Dimethylformamide (DMF) (anhydrous).

Protocol:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-6-bromophenol (10 mmol, 1.88 g) in anhydrous DMF (20 mL). The solution will likely be dark brown/red due to oxidation sensitivity.

• Deprotonation: Add K

  CO (20 mmol, 2.76 g). Stir at Room Temperature (RT) for 30 minutes.

  • Observation: The mixture may thicken or change color as the phenoxide forms.

• Addition: Add KI (1 mmol, 166 mg) followed by the dropwise addition of 2-bromoethanol (12 mmol, 0.85 mL).

• Reaction: Heat the mixture to 60°C .

  • Critical Control: Do NOT exceed 80°C. Higher temperatures promote N-alkylation and cyclization to the benzoxazine byproduct.

  • Monitoring: Monitor by TLC (50% EtOAc/Hexane) or LCMS. Reaction typically completes in 4–6 hours.

• Workup:

  • Cool to RT. Pour the mixture into ice-cold water (100 mL).

  • Extract with Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with water (2 x) and brine (1 x) to remove DMF.

  • Dry over Na

    SO , filter, and concentrate.

• Purification: If necessary, purify via flash column chromatography (SiO

  , gradient 0→5% MeOH in DCM).

Method B: The N-Boc Protected Route (High Purity)

Best for: Scale-up, strict purity requirements, avoiding "messy" workups.

Workflow:

• Protection: 2-amino-6-bromophenol + (Boc)

  O N-Boc intermediate.

• Alkylation: N-Boc intermediate + 2-Bromoethanol + K

  CO Protected Ether.

• Deprotection: TFA/DCM

  Target Product.

Step 2 Detail (Alkylation of Protected Species):

• Since the nitrogen is protected as a carbamate, it is non-nucleophilic.

• You can use slightly more forcing conditions (e.g., 80°C) to overcome the steric hindrance of the bromine without risking N-alkylation.

• Yield Advantage: This route typically provides >90% overall yield with simpler purification (recrystallization often sufficient).

Visualizing the Chemistry

Reaction Pathway & Mechanism

The following diagram illustrates the competition between the desired O-alkylation and the undesired N-alkylation/cyclization, highlighting the role of base and protection.

Caption: Mechanistic pathway showing the critical divergence between the desired O-alkylation and thermal byproducts.

Experimental Workflow (Method A)

Caption: Step-by-step workflow for the direct alkylation protocol (Method A).

Quality Control & Analytics

To validate the synthesis, look for these specific NMR signatures. The key is distinguishing the O-CH

from an N-CH .

Feature	1H NMR Shift (DMSO-d6)	Multiplicity	Diagnostic Note
Aromatic H	6.5 – 7.0 ppm	Multiplets	Pattern depends on 1,2,3-subst.
NH	4.5 – 5.0 ppm	Broad Singlet	Disappears with D O shake.
O-CH	3.9 – 4.1 ppm	Triplet	Key Indicator. If >4.2, check ester.
CH -OH	3.6 – 3.8 ppm	Triplet	Coupled to OH.
-OH (Alcohol)	4.8 – 5.2 ppm	Broad

Troubleshooting:

• Issue: Product spot is streaking on TLC.

  • Fix: The free amine interacts with silica. Add 1% Triethylamine (TEA) to your TLC eluent.

• Issue: Presence of N,O-dialkylated product.

  • Fix: Reduce equivalents of 2-bromoethanol to 1.05 and lower temperature to 50°C.

References

• Selective Alkylation of Aminophenols: Wang, R., & Xu, J. (2010).[1][2] Selective alkylation of aminophenols. Arkivoc, 2010(9), 293-299.[2]

• Base-Mediated Selectivity: Sonawane, R. B., et al. (2019).[3] Room-Temperature, Base-Mediated Selective Synthesis of 2-(Arylamino)ethanols and 2-Aryloxyethanols. Synthesis, 51(13), 2699-2710.

• Benzoxazine Synthesis Context: Mal, A., et al. (2018).[4] Efficient Synthesis of 3,4-Dihydro-1,4-benzoxazine Derivatives. The Journal of Organic Chemistry, 83(15), 7907–7918.

• Green Chemistry Approaches: Tundo, P., et al. (2010). The reaction of primary aromatic amines with alkylene carbonates.[5] Organic & Biomolecular Chemistry, 8, 5187-5198.

Sources

• 1. quod.lib.umich.edu [quod.lib.umich.edu]
• 2. researchgate.net [researchgate.net]
• 3. thieme-connect.de [thieme-connect.de]
• 4. 3,4-Dihydro-2H-1,4-benzoxazine synthesis [organic-chemistry.org]
• 5. The reaction of primary aromatic amines with alkylene carbonates for the selective synthesis of bis-N-(2-hydroxy)alkylanilines: the catalytic effect of phosphonium-based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Optimized Suzuki-Miyaura Coupling Protocols for the Synthesis of Biaryl Ethers from 2-(2-amino-6-bromophenoxy)ethanol

Abstract

The Suzuki-Miyaura cross-coupling reaction is a paramount tool in modern synthetic chemistry for the formation of carbon-carbon bonds.[1] This application note provides a comprehensive guide for the palladium-catalyzed Suzuki-Miyaura coupling of 2-(2-amino-6-bromophenoxy)ethanol, a substrate presenting unique challenges due to steric hindrance and the presence of a potentially coordinating aniline moiety. We present an optimized, step-by-step protocol using advanced catalyst systems, discuss the critical role of reaction parameters, and offer a guide to troubleshooting. The methodologies described herein are designed to be robust and high-yielding, facilitating the synthesis of complex biaryl structures crucial for pharmaceutical and materials science research.

Introduction: Navigating the Challenges of a Multifunctional Substrate

The synthesis of biaryl scaffolds is a cornerstone of drug discovery and development. The 2-aminophenoxyehanol structural motif, when coupled to various aryl or heteroaryl partners, generates compounds of significant interest. The target substrate, 2-(2-amino-6-bromophenoxy)ethanol, is an attractive building block, but its structure presents two primary challenges for the standard Suzuki-Miyaura coupling:

• Steric Hindrance: The bromine atom is positioned ortho to a bulky phenoxyethanol group. This steric congestion can significantly impede the initial, rate-limiting oxidative addition step of the palladium catalyst to the aryl bromide bond.[2]

• Coordinating Functional Groups: The presence of an unprotected primary aniline (-NH2) group ortho to the reaction site can lead to catalyst inhibition or the formation of undesired side products. The aniline nitrogen can act as a ligand, coordinating to the palladium center and disrupting the catalytic cycle.[3]

Historically, such substrates required harsh reaction conditions or the use of protecting groups, adding steps and reducing overall efficiency. However, the advent of sophisticated palladium catalysts, particularly those employing bulky, electron-rich phosphine ligands, has made the direct coupling of these challenging substrates highly feasible.[4][5] This guide focuses on an operationally simple, protection-free strategy.[6]

The Catalytic Cycle: A Mechanistic Rationale for Component Selection

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[7][8] Understanding this mechanism is critical for rationally selecting the optimal conditions for a challenging substrate.

Caption: The catalytic cycle involves oxidative addition, transmetalation, and reductive elimination.

• Palladium Precatalyst (Pd Source): While many sources exist, Pd(OAc)₂ and Pd₂(dba)₃ are common, air-stable precursors that are reduced in situ to the active Pd(0) species.[9]

• Ligand (The Key to Success): For sterically hindered and electron-rich aryl bromides, traditional ligands like PPh₃ are often ineffective. Bulky, electron-rich dialkylbiaryl phosphine ligands are essential.[4][10] Ligands such as SPhos and XPhos create a coordinatively unsaturated, highly reactive palladium center that accelerates both the difficult oxidative addition and the final reductive elimination step.[5]

• Base (The Activator): The organoboron compound is generally unreactive and must be activated by a base.[11][12] The base reacts with the boronic acid to form a more nucleophilic boronate species (e.g., [Ar'B(OH)₃]⁻), which is necessary for the transmetalation step.[13] The choice of base is crucial; inorganic bases like K₃PO₄ or K₂CO₃ are effective and generally do not interfere with sensitive functional groups.[5]

• Solvent: The solvent must solubilize the reactants and facilitate the reaction. Aprotic polar solvents like dioxane, 2-MeTHF, or THF are excellent choices.[6][14] Often, the addition of a small amount of water can accelerate the reaction, particularly when using carbonate or phosphate bases.[15]

Recommended Protocol: Suzuki Coupling of 2-(2-amino-6-bromophenoxy)ethanol

This protocol is optimized for a 0.5 mmol scale reaction. All reagents should be handled in accordance with standard laboratory safety procedures.

Materials and Equipment

• Aryl Bromide: 2-(2-amino-6-bromophenoxy)ethanol

• Boronic Acid: Aryl or heteroaryl boronic acid (1.2 equivalents)

• Palladium Precatalyst: Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• Ligand: SPhos (4 mol%)

• Base: Potassium phosphate tribasic (K₃PO₄) (2.5 equivalents)

• Solvent: 2-Methyltetrahydrofuran (2-MeTHF) and Water (10:1 v/v, 0.2 M concentration)

• Equipment: Schlenk tube or reaction vial with screw cap and septum, magnetic stir bar, magnetic stir plate with heating, inert gas line (Nitrogen or Argon), standard glassware for workup and purification.

Experimental Workflow

Caption: A standard workflow for setting up, running, and purifying the reaction.

Step-by-Step Procedure

• Vessel Preparation: To an oven-dried Schlenk tube or reaction vial containing a magnetic stir bar, add 2-(2-amino-6-bromophenoxy)ethanol (0.5 mmol, 1.0 equiv), the desired arylboronic acid (0.6 mmol, 1.2 equiv), Pd(OAc)₂ (0.01 mmol, 2 mol%), SPhos (0.02 mmol, 4 mol%), and K₃PO₄ (1.25 mmol, 2.5 equiv).

• Inert Atmosphere: Seal the vessel with a septum-equipped screw cap. Evacuate the vessel and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Prepare a 10:1 mixture of 2-MeTHF and water and degas it by bubbling argon through it for 15-20 minutes. Using a syringe, add 2.5 mL of the degassed solvent mixture to the reaction vessel.

• Reaction: Place the sealed vessel in a preheated oil bath or heating block set to 90 °C. Stir the mixture vigorously for the duration of the reaction.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS. A typical reaction time is 4-12 hours. The disappearance of the starting aryl bromide is a key indicator of completion.

• Workup: Once the reaction is complete, cool the vessel to room temperature. Dilute the mixture with ethyl acetate (15 mL) and water (10 mL). Transfer the contents to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with water (2 x 10 mL) and brine (1 x 10 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure biaryl product.

Optimization and Troubleshooting

The success of the Suzuki-Miyaura coupling can be sensitive to several variables. The following table provides a starting point for optimization if the standard protocol yields suboptimal results.

Entry	Ligand	Base	Solvent	Temp (°C)	Expected Outcome & Rationale
1	SPhos	K₃PO₄	2-MeTHF/H₂O	90	Optimized Condition: Generally high yield. SPhos is excellent for hindered substrates.[5][10]
2	XPhos	K₃PO₄	2-MeTHF/H₂O	90	Alternative Ligand: XPhos is another highly effective ligand, sometimes superior for specific substrates.[4]
3	PPh₃	K₂CO₃	Dioxane/H₂O	100	"Classic" Condition: Expected to be very low yielding due to steric hindrance and potential catalyst poisoning. Demonstrates the need for advanced ligands.
4	SPhos	K₂CO₃	Toluene/H₂O	100	Alternative Base/Solvent: K₂CO₃ is a milder base. Toluene is a common solvent, but may require higher temperatures.[16]
5	SPhos	Cs₂CO₃	Dioxane	100	Stronger Base: Cesium carbonate can sometimes accelerate slow reactions, particularly the transmetalation step.[15][17]

Common Troubleshooting Scenarios:

• Low or No Conversion: This often points to catalyst deactivation. Ensure the reaction was set up under a strictly inert atmosphere and that solvents were properly degassed. Increasing catalyst loading (e.g., to 5 mol%) or switching to a more robust ligand like XPhos may help.[6]

• Dehalogenation: The formation of a byproduct where the bromine is replaced by a hydrogen atom is a known side reaction.[18][19] This can be caused by impurities or running the reaction for too long. Using slightly less boronic acid (e.g., 1.1 equivalents) or a milder base might mitigate this.

• Formation of Homocoupled Boronic Acid Product (Ar'-Ar'): This suggests premature transmetalation or issues with the oxidative addition step. Ensure the palladium precatalyst and ligand are well-mixed before heating.

Conclusion

The Suzuki-Miyaura coupling of 2-(2-amino-6-bromophenoxy)ethanol can be successfully achieved in high yield without the need for protecting groups. The key to this transformation lies in the rational selection of a palladium catalyst system equipped with a bulky, electron-rich dialkylbiaryl phosphine ligand, such as SPhos. By carefully controlling the reaction parameters—particularly the choice of ligand, base, and solvent, and by maintaining an inert atmosphere—this protocol provides a reliable and efficient route to valuable biaryl ether scaffolds for application in medicinal chemistry and beyond.

References

• Suzuki Coupling - Organic Chemistry Portal. [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. [Link]

• Suzuki reaction - Wikipedia. [Link]

• Why use base in suzuki coupling - HZPT Blog. [Link]

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. [Link]

• Suzuki Cross-Coupling Reactions Mechanisms - Mettler Toledo. [Link]

• Merits of the Suzuki Coupling Reaction - BYJU'S. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. [Link]

• A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF - ResearchGate. [Link]

• Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols - ACS Publications. [Link]

• Dialkylbiaryl phosphine ligands - Wikipedia. [Link]

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling of Various Aryl Halides Usingortho-Alkyl-Substituted Arylphosphanes and (ortho-Alkylphenyl)alkylphosphanes under Microwave Heating - ResearchGate. [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect - ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. [Link]

• Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PubMed Central. [Link]

• Highly Efficient and Sustainable HT@NC/Pd Catalysts for Suzuki Coupling and Their Application in Elacestrant Synthesis - MDPI. [Link]

• Suzuki-Miyaura Cross-Coupling Reaction Based on Novel Palladium(II) Diphenylphosphine Derivative Catalyst - ResearchGate. [Link]

• The Suzuki coupling reaction of arylbromides with phenylboronic acid - ResearchGate. [Link]

• Palladium-Catalyzed Suzuki–Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC. [Link]

• The Suzuki Reaction - Myers Group, Harvard University. [Link]

• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic - RSC Publishing. [Link]

• Which conditions are favorable for the efficient Suzuki coupling? - ResearchGate. [Link]

• Aminative Suzuki–Miyaura coupling - Science. [Link]

• Aminative Suzuki-Miyaura coupling - PubMed. [Link]

• Suzuki-Miyaura Cross-Coupling Reaction - Fisher Scientific. [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction - Academia.edu. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thieme-connect.com [thieme-connect.com]
• 5. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. byjus.com [byjus.com]
• 9. researchgate.net [researchgate.net]
• 10. Dialkylbiaryl phosphine ligands - Wikipedia [en.wikipedia.org]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. blog.hzpt.com [blog.hzpt.com]
• 13. researchgate.net [researchgate.net]
• 14. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 16. Lab Reporter [fishersci.se]
• 17. researchgate.net [researchgate.net]
• 18. Yoneda Labs [yonedalabs.com]
• 19. (PDF) The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction [academia.edu]

Technical Notes & Optimization

Handling hygroscopic nature of amino-phenoxyethanol derivatives

Topic: Handling & Stability Protocols for Hygroscopic Amine-Ether Scaffolds Document ID: TSC-APE-004 | Version: 2.1

Welcome to the Technical Assistance Center

From the Desk of the Senior Application Scientist: You are likely accessing this guide because your solid reagent has turned into a sticky oil, or your reaction stoichiometry is drifting inexplicably. Amino-phenoxyethanol derivatives represent a "perfect storm" for hygroscopicity. They possess three distinct hydrophilic motifs: the primary/secondary amine (hydrogen bond donor/acceptor), the ether oxygen (hydrogen bond acceptor), and often a terminal hydroxyl group.

This structural synergy allows these compounds to scavenge atmospheric moisture with aggressive efficiency, leading to deliquescence (dissolving in their own absorbed water) within minutes of exposure. This guide provides the rigorous protocols necessary to maintain the integrity of these reagents.

Part 1: The Hygroscopic Mechanism (The "Why")

To handle these compounds, you must understand the enemy. Water is not just a contaminant; it is a competitive nucleophile and a proton shuttle.

Structural Feature	Interaction with Atmospheric Moisture ( )	Consequence
Amine Nitrogen ( )	Forms strong H-bonds; basicity increases water affinity.	Protonation shifts, formation of hydrates.
Ether Linkage ( )	Oxygen lone pairs act as H-bond acceptors.	Increases lattice energy disruption, lowering the barrier for phase change (solid oil).
Salt Counterions ( )	Ionic lattice energy is often lower than hydration energy.	Rapid deliquescence; acid-catalyzed hydrolysis of esters (if present in side chains).

Part 2: Storage & Logistics

Standard Operating Procedure (SOP-ST-01): Long-Term Preservation

Do not rely on standard screw-cap vials. The permeation rate of water vapor through polyethylene caps is sufficient to degrade these compounds over weeks.

• Primary Barrier: Store under an inert atmosphere (Argon or Nitrogen). Argon is preferred due to its higher density, blanketing the solid.

• Secondary Barrier: Place the sealed vial inside a secondary desiccator or a vacuum-sealed Mylar bag with a desiccant pack.

• Desiccant Selection:

  • For Free Bases: Use Potassium Hydroxide (KOH) or Molecular Sieves (4Å) . Avoid acidic desiccants like

    which can create surface acidity gradients.

  • For Salts (HCl, TFA):Phosphorus Pentoxide (

    ) is the gold standard for maximum dryness.

Part 3: Operational Workflows

Protocol A: The "Difference Weighing" Technique

Use this protocol for any stoichiometry-critical application.

Objective: Transfer an exact mass of hygroscopic solid without exposing the bulk container to humidity.

• Equilibrate: Bring the storage container to room temperature before opening to prevent condensation.

• Tare: Place a dry, empty receiving flask (with stir bar) on the balance. Tare is NOT used here. Record the mass of the flask (

  ).

• Transfer: Move the container and receiving flask to a glove bag or handle rapidly. Add the approximate amount of solid to the flask.

• Seal & Weigh: Immediately cap/stopper the flask. Weigh the closed system (

  ).

• Calculate:

  .

  • Why? Taring the balance with an open flask allows moisture to adsorb to the glass during weighing, drifting the zero point. Weighing a closed system eliminates this error.

Protocol B: Solubilization & Solvent Removal

Critical Insight: Never evaporate solutions of these amines to dryness using a standard rotovap water bath if the compound is already an oil. The heat + vacuum + trace water in the solvent will drive the formation of hydrates.

The Azeotropic Drying Method:

• Dissolve the wet material in Anhydrous Ethanol (to break water clusters).

• Add Toluene (forms a low-boiling azeotrope with water).

• Evaporate under high vacuum. The toluene/water/ethanol ternary azeotrope carries water away more effectively than direct evaporation.

Part 4: Visualization of Workflows

Figure 1: Safe Handling Decision Matrix

This workflow dictates the handling path based on the compound's physical state upon arrival.

Caption: Workflow for assessing and processing amino-phenoxyethanol derivatives upon receipt. Green paths indicate optimal states; yellow/red paths require remediation.

Part 5: Analytical Validation (E-E-A-T)

How do you prove your compound is dry?

Karl Fischer (KF) Titration

Warning: Standard KF reagents often fail with amines.

• The Issue: Amines are basic and can neutralize the acids in the KF reagent, shifting the pH > 8. This causes a side reaction (the "Bunsen reaction" deviation) where iodine is consumed non-stoichiometrically, yielding false high water counts [1].

• The Fix: Use Buffered KF Reagents containing salicylic acid or benzoic acid to neutralize the amine and maintain optimal pH (5–7) [2].

1H-NMR Validation

Run NMR in DMSO-

or .

• Water Peak: Look for a sharp singlet.

  • : ~1.56 ppm (varies with concentration).

  • DMSO-

    : ~3.33 ppm.

• Amine Proton Exchange: Broadening of the amine (-NH2) or hydroxyl (-OH) signals often indicates proton exchange with residual water. A sharp, well-defined amine coupling pattern is a qualitative marker of dryness.

Part 6: Troubleshooting & FAQs

Q1: My solid has turned into a yellow oil. Is it degraded?

• Diagnosis: Likely deliquescence , not necessarily chemical degradation.[1] The amine has absorbed enough water to lower its melting point below room temperature.

• Remedy: Do not heat it. Dissolve in anhydrous dichloromethane (DCM), dry over granular

  (sodium sulfate), filter, and perform the Azeotropic Drying Method (Protocol B). If it remains an oil, the compound may be an oil at room temperature in its pure state, or it requires salt formation (e.g., HCl gas in ether) to induce crystallization [3].

Q2: Can I use a vacuum oven to dry the free base?

• Risk: High risk. Many amino-phenoxyethanol derivatives have significant vapor pressures or can oxidize at elevated temperatures.

• Recommendation: Vacuum desiccation at room temperature over

  is safer. If heat is required, do not exceed 40°C and ensure a strict inert bleed [4].

Q3: The reaction yield is low, and I suspect water interference.

• Check: Are you using an ester coupling reagent (EDC/HATU)?

• Mechanism: Water hydrolyzes the active ester intermediate faster than the amine can attack.

• Fix: Increase the amine equivalents or add molecular sieves (activated 4Å) directly to the reaction flask before adding the coupling agent.

References

• University of Wisconsin–Madison. (2025). Chemical Storage and Handling of Hygroscopic Materials. Retrieved from [Link]

Sources

• 1. Deliquescence in Chemistry: Meaning, Examples & Applications [vedantu.com]

Technical Support Center: Minimizing Polymerization Side Reactions in Aniline Alkylation

Welcome to the Technical Support Center for Aniline Alkylation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of aniline N-alkylation and effectively minimize unwanted polymerization and other side reactions. Here, we move beyond simple protocols to explain the underlying chemical principles, offering you robust, field-tested strategies for achieving high-yield, selective alkylations.

Frequently Asked Questions (FAQs)

Q1: I'm observing a significant amount of dark, insoluble tar in my aniline alkylation reaction. What's causing this and how can I prevent it?

A: Tar formation is a common but controllable issue in aniline alkylation, typically stemming from a combination of polymerization, polyalkylation, and C-alkylation.[1] Aniline itself is prone to oxidative polymerization, often initiated by air or light, to form polyaniline.[2] The initial N-alkylation product can also be more nucleophilic than the starting aniline, leading to further reactions that form complex, high-molecular-weight tars.[1][3]

Core Causes & Strategic Solutions:

• Oxidative Polymerization: The aniline ring is electron-rich and susceptible to oxidation, which can initiate a polymerization cascade.[4]

  • Solution: Conduct reactions under an inert atmosphere (e.g., Nitrogen or Argon) to exclude oxygen.[2] Purging the solvent and reaction vessel prior to adding reagents is critical. For particularly sensitive anilines, adding a radical inhibitor like BHT (butylated hydroxytoluene) in parts-per-million (ppm) concentrations can be effective.[2]

• Over-alkylation (Polyalkylation): The mono-alkylated aniline product is often a better nucleophile than the starting material, leading to a "runaway train" of subsequent alkylations.[3]

  • Solution:

    • Control Stoichiometry: Use a carefully controlled molar ratio of aniline to the alkylating agent. An excess of aniline can favor mono-alkylation.[1][5]

    • Slow Addition: Add the alkylating agent slowly to the reaction mixture to maintain its low concentration, thereby reducing the probability of a second alkylation event.[1]

• C-Alkylation: Alkylation can occur on the aromatic ring, typically at the ortho and para positions, competing with the desired N-alkylation.[1][5]

  • Solution:

    • Temperature Control: Lower reaction temperatures generally favor N-alkylation.[5] While higher temperatures can increase the reaction rate, they can also promote C-alkylation.[6][7]

    • Catalyst Choice: Zeolite catalysts with specific pore sizes (6-8 angstroms) have demonstrated high selectivity for N-alkylation over C-alkylation.[5][8]

Q2: My desired mono-alkylated product yield is low, with significant amounts of di-alkylated and unreacted starting material. How can I improve selectivity?

A: Achieving high selectivity for mono-alkylation requires a nuanced approach that considers both kinetics and thermodynamics.[9][10] The di-alkylation product is often the more thermodynamically stable product, while the mono-alkylation product is the kinetic product.

Strategies for Enhancing Mono-alkylation Selectivity:

• Kinetic vs. Thermodynamic Control:

  • To favor the kinetic product (mono-alkylation) , use lower temperatures and shorter reaction times.[9] This approach favors the fastest-forming product before the reaction has time to equilibrate to the more stable di-alkylated product.

  • The use of sterically bulky bases can also enhance kinetic selectivity by hindering the approach of the already-alkylated aniline for a second reaction.[9]

• Protecting Group Strategy: This is a highly effective, albeit multi-step, approach to guarantee mono-alkylation.

  • Acetylation: Protect the aniline with an acetyl group. This is a reversible reaction that makes the aniline less reactive but still allows for the desired alkylation.[11] The protecting group can be removed later under acidic or basic conditions.[11][12]

  • TBS Protection: Silyl protecting groups, like tert-butyldimethylsilyl (TBS), can also be employed for chemoselective protection of anilines under mild conditions.[13]

• Alternative Alkylation Methods:

  • Reductive Amination: This is one of the most reliable methods for achieving mono-alkylation.[14][15] It involves the reaction of the aniline with an aldehyde or ketone to form an imine, which is then reduced in situ. Over-alkylation is generally avoided with this method.[14][16]

  • "Borrowing Hydrogen" or "Hydrogen Autotransfer" Catalysis: This sustainable method uses alcohols as alkylating agents with catalysts based on noble metals (like Ru, Ir, Au) or earth-abundant metals (like Mn, Ni).[17][18][19] Water is the only byproduct, making it an environmentally friendly option that often shows high selectivity for mono-alkylation.[18][20]

Q3: Can I use alcohols directly as alkylating agents instead of alkyl halides to reduce waste?

A: Yes, and this is a highly recommended green chemistry approach. The direct N-alkylation of anilines with alcohols, often termed the "borrowing hydrogen" or "hydrogen autotransfer" methodology, is an atom-economical process where water is the only byproduct.[20]

Key Features and Considerations:

• Catalysis is Key: This transformation requires a catalyst to facilitate the oxidation of the alcohol to an aldehyde/ketone in situ, followed by imine formation with the aniline and subsequent reduction.

• Catalyst Systems:

  • Precious Metal Catalysts: Ruthenium and Iridium complexes are well-established for this transformation.[17] Gold nanoparticles supported on titania have also been shown to be highly efficient and reusable.[20]

  • Non-Noble Metal Catalysts: More recently, catalysts based on abundant and cheaper metals like manganese and nickel have been developed, offering excellent chemoselectivity under mild conditions.[17][18][19]

• Advantages: Besides being environmentally benign, this method often provides high selectivity for mono-N-alkylation, avoiding the common pitfalls of overalkylation associated with alkyl halides.[17][18]

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during aniline alkylation.

Issue	Potential Cause(s)	Recommended Action(s)
Reaction turns dark/black, significant tar formation	1. Oxidative polymerization of aniline.[1][2] 2. Reaction temperature is too high, promoting side reactions.[5]	1. Ensure a thoroughly inert atmosphere (N₂ or Ar); degas the solvent.[2] 2. Lower the reaction temperature.[5] 3. Consider adding a radical inhibitor (e.g., BHT) in ppm concentrations.[2]
Low conversion of starting aniline	1. Insufficient reaction temperature or time. 2. Ineffective base or catalyst. 3. Poor quality or wet reagents/solvent.	1. Incrementally increase temperature or extend reaction time while monitoring by TLC/GC. 2. Screen different bases (e.g., K₂CO₃, t-BuOK) or catalysts.[19] 3. Use freshly distilled/dried solvents and high-purity reagents.
Mixture of mono- and di-alkylated products	1. Over-alkylation due to the higher nucleophilicity of the product.[3] 2. Reaction conditions favor the thermodynamic product.[9]	1. Use an excess of aniline relative to the alkylating agent.[5] 2. Add the alkylating agent slowly and at a lower temperature.[1] 3. Switch to a reductive amination protocol.[14] 4. Employ a protecting group strategy.[11][21]
Significant C-alkylation observed	1. High reaction temperatures.[5] 2. Use of strong Lewis acid catalysts that can activate the aromatic ring.[22]	1. Reduce the reaction temperature. N-alkylation is generally favored at lower temperatures.[5] 2. Utilize catalysts known for N-selectivity, such as specific zeolites.[8] 3. In some cases, solvent choice can influence selectivity; polar protic solvents may favor N-alkylation.[23]
Reaction stalls or catalyst deactivates	1. Byproducts (e.g., water, salts) poisoning the catalyst. 2. Catalyst sintering or leaching (for heterogeneous catalysts).	1. Add molecular sieves to remove water in situ. 2. For heterogeneous catalysts, ensure proper stirring and reaction conditions to maintain catalyst integrity.[24]

Experimental Protocols & Methodologies

Protocol 1: Selective Mono-N-Alkylation using Phase Transfer Catalysis (PTC)

Phase Transfer Catalysis (PTC) is a powerful technique for reacting water-soluble bases with organic-soluble anilines, often under milder conditions and with greener solvents.[25][26][27]

Objective: To achieve selective mono-N-allylation of aniline.

Materials:

• Aniline

• Allyl Bromide

• Potassium Carbonate (K₂CO₃)

• Tetrabutylammonium Bromide (TBAB)

• Toluene

• Deionized Water

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add aniline (1.0 eq), K₂CO₃ (2.0 eq), and TBAB (0.1 eq).

• Add toluene and a minimal amount of water to create a biphasic system.

• Heat the mixture to 60 °C with vigorous stirring.

• Slowly add allyl bromide (1.1 eq) dropwise over 1 hour using a syringe pump.

• Maintain the reaction at 60 °C and monitor its progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, add water, and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Reductive Amination for Clean Mono-N-Alkylation

This method is highly reliable for preventing over-alkylation and is compatible with a wide range of functional groups.[14][28][29]

Objective: To synthesize N-benzylaniline from aniline and benzaldehyde.

Materials:

• Aniline

• Benzaldehyde

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM)

• Acetic Acid (optional, as catalyst)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve aniline (1.0 eq) and benzaldehyde (1.0 eq) in anhydrous DCM.

• Stir the solution at room temperature for 30 minutes to allow for imine formation. A small amount of acetic acid (0.1 eq) can be added to catalyze this step.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture.

• Stir at room temperature and monitor the reaction by TLC or GC-MS until the starting materials are consumed.

• Carefully quench the reaction by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify via column chromatography if necessary.

Visualizing Reaction Pathways

Aniline Alkylation: Competing Pathways

The alkylation of aniline is a classic example of competing reaction pathways. The desired N-alkylation must contend with over-alkylation and C-alkylation, both of which contribute to lower yields and the formation of impurities.

Caption: Competing reaction pathways in aniline alkylation.

Reductive Amination Workflow

Reductive amination provides a controlled, stepwise approach to N-alkylation that inherently avoids over-alkylation by consuming the reactive imine intermediate as it is formed.

Caption: Workflow for selective mono-alkylation via reductive amination.

References

• Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. (2010). Angewandte Chemie International Edition. [Link]

• Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. (2017). Nature Communications. [Link]

• Efficient nickel-catalysed N-alkylation of amines with alcohols. (2016). Green Chemistry. [Link]

• An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols. (2017). ACS Catalysis. [Link]

• Selective N-alkylation of aniline in the presence of zeolite catalysts. (1990).

• N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. (2017). TSI Journals. [Link]

• Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. (2013). Synlett. [Link]

• MECHANISM OF POLYMERIZATION OF ANILINE: A REVIEW. (2019). ResearchGate. [Link]

• Phase Transfer Catalysis. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• LEWIS ACID-CATALYZED CHEMOSELECTIVITY CONTROLLED N-ALKYLATION AND C-ALKYLATION OF ANILINES USING VINYL ARENES. (2024). ChemRxiv. [Link]

• Integrated kinetic and thermodynamic model describing the nitrosation of aniline and its derivatives under reaction- and encounter-controlled conditions. Murdoch University Research Portal. [Link]

• A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. (2016). Synthesis. [Link]

• Phase Transfer Catalysis(Mechanism and Applications). (2020). YouTube. [Link]

• Protection of Aniline Derivatives. (2015). YouTube. [Link]

• Catalytic N-Alkylation of Anilines. ResearchGate. [Link]

• Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. (2025). The Journal of Organic Chemistry. [Link]

• N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Semantic Scholar. [Link]

• N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst. (2023). New Journal of Chemistry. [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. [Link]

• Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. (2023). Organic & Biomolecular Chemistry. [Link]

• Highly efficient chemoselective N-TBS protection of anilines under exceptional mild conditions in the eco-friendly solvent 2-methyltetrahydrofuran. (2015). Green Chemistry. [Link]

• Kinetic Control Versus Thermodynamic Control Of A Reaction. Jack Westin. [Link]

• Aniline alkylation with methanol: relationship nature and strength of active sites. SciELO. [Link]

• Reductive amination. Wikipedia. [Link]

• Alkylation of Aniline using Methanol over Ferrospinels. Worldwide Journals. [Link]

• Organic Reaction Control Explained. Scribd. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (2024). Journal of Chemical and Pharmaceutical Research. [Link]

• Alkylation of amines with allylic alcohols and deep eutectic solvents as metal-free and green promoters. (2023). Green Chemistry. [Link]

• Alkylation of Amines (Sucks!). (2017). Master Organic Chemistry. [Link]

• Avoiding Over-alkylation. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Reductive aminations of ketones with aniline. ResearchGate. [Link]

• Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. (2018). RSC Advances. [Link]

• N alkylation at sp3 Carbon Reagent Guide. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

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• 29. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparison of 2-amino-6-bromo vs 2-amino-4-bromo phenoxyethanol reactivity

The following guide provides a technical comparison of 2-amino-6-bromo-phenoxyethanol versus 2-amino-4-bromo-phenoxyethanol .

Executive Summary

The regiochemistry of the bromine substituent in 2-aminophenoxyethanol derivatives dictates their utility in heterocyclic synthesis and cross-coupling workflows.

• 2-Amino-4-bromo-phenoxyethanol is the "linear," sterically accessible isomer, ideal for rapid cross-coupling and standard benzoxazine synthesis.

• 2-Amino-6-bromo-phenoxyethanol is the "congested" isomer. The bromine atom at the 6-position (ortho to the ether linkage) creates significant steric pressure, altering catalyst accessibility and forcing conformational rigidity that can be leveraged for atroposelective synthesis or specific receptor binding profiles.

Structural & Electronic Analysis

The core difference lies in the substitution pattern relative to the phenoxy ether oxygen (position 1) and the amino group (position 2).

Feature	2-Amino-4-bromo-phenoxyethanol	2-Amino-6-bromo-phenoxyethanol
IUPAC Pattern	1,2,4-trisubstituted benzene	1,2,6-trisubstituted benzene
Br Position	Para to Ether / Meta to Amine	Ortho to Ether / Meta to Amine
Steric Environment	Open: Ether oxygen has one open ortho position (C6-H).	Crowded: Ether oxygen is flanked by (C2) and (C6).
Electronic Effect	Br exerts inductive withdrawal ( ) and resonance donation ( ) primarily affecting C1 (O) and C3.	Strong inductive effect on the ether oxygen due to proximity; "Buttressing effect" pushes the ether side-chain out of plane.
Key Advantage	High reactivity in Pd-catalyzed coupling; predictable cyclization.	Unique conformational locking; potential for regioselective intramolecular reactions.

Visualizing the Steric Clash

The following diagram illustrates the steric congestion in the 6-bromo isomer compared to the accessible 4-bromo isomer.

Caption: Steric mapping showing the open catalytic pocket in the 4-bromo isomer vs. the crowded ether linkage in the 6-bromo isomer.

Reactivity Profile Comparison

A. Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald-Hartwig)

This is the most critical differentiator for drug development applications.

• 2-Amino-4-bromo: Behaves like a standard meta-substituted aniline or para-substituted ether.

  • Reactivity: High.

  • Catalysts: Standard Pd(PPh3)4 or Pd(dppf)Cl2.

  • Mechanism: Oxidative addition is fast; the metal center is not impeded by the ether chain.

• 2-Amino-6-bromo: The bromine is ortho to the bulky phenoxyethanol chain.

  • Reactivity: Significantly reduced.

  • Challenge: The oxidative addition step is slower due to steric hindrance. More critically, the reductive elimination step can be difficult if the incoming nucleophile is also bulky.

  • Solution: Requires specialized, electron-rich, bulky phosphine ligands (e.g., Buchwald's SPhos or XPhos ) to facilitate the coupling cycle.

B. Intramolecular Cyclization (Benzoxazine Formation)

Both isomers serve as precursors to 3,4-dihydro-2H-1,4-benzoxazines, but the pathways differ in kinetics.

• Pathway: Intramolecular nucleophilic attack of the amine (or oxygen) onto a bifunctional linker.

• 4-Bromo Isomer: Cyclization proceeds normally. The bromine is remote and does not interfere.

• 6-Bromo Isomer: The "Buttressing Effect" can actually accelerate cyclization in some cases by pre-organizing the molecule. The steric bulk of the bromine pushes the ether and amino groups closer together (reducing the entropic penalty of ring closure). However, if the ring-closing reagent is bulky, the 6-Br will retard the reaction.

C. Experimental Data Summary (Parent Phenol Proxies)

Note: Direct physical data for the phenoxyethanol ethers is rare in open literature. The following data is based on the commercially available parent aminophenols, which dictate the core reactivity.

Property	2-Amino-4-bromophenol (Parent)	2-Amino-6-bromophenol (Parent)
CAS No.	40925-68-6	13401-63-3 (Typical HCl salt)
Melting Point	130–135 °C	88–91 °C (Lower due to H-bond disruption)
pKa (Phenol OH)	~9.2 (More acidic due to p-Br)	~8.5 (Enhanced acidity via o-Br induction)
Solubility	Soluble in MeOH, DMSO	Soluble in DCM, Et2O (More lipophilic)

Experimental Protocols

Protocol A: Synthesis of Benzoxazine Scaffold

Applicable to both isomers, but 6-bromo requires longer reaction times.

• Reagents: 2-Amino-X-bromophenoxyethanol (1.0 eq), Potassium Carbonate (2.5 eq), 1,2-dibromoethane (1.2 eq), DMF (0.2 M).

• Procedure:

  • Dissolve the amino-ether in dry DMF under

    .

  • Add

    and stir at RT for 30 min to deprotonate the amine/alcohol (if free phenol is used).

  • Note: Since the starting material is already the "phenoxyethanol" ether, the cyclization target is usually the morpholine-type closure or reaction with an aldehyde (Petasis/Mannich).

  • Standard Cyclization (Mitsunobu-type): To close the ring between the amine and the terminal alcohol of the ethanol chain:

    • Add

      (1.2 eq) and DIAD (1.2 eq) in THF at 0°C.

    • Stir 12h at RT.

• Workup: Dilute with EtOAc, wash with brine (3x), dry over

  .

• Expected Yield: 4-bromo (>85%), 6-bromo (60-70% due to steric hindrance).

Protocol B: Buchwald-Hartwig Amination (Isomer Specific)

Optimized for the difficult 6-bromo isomer.

• Catalyst System:

  (2 mol%) + XPhos (4 mol%). Do not use simple .

• Base:

  (weak bases like TEA will fail for the 6-bromo).

• Solvent: Toluene or 1,4-Dioxane (100°C).

• Observation: The 4-bromo isomer reaches completion in <4 hours. The 6-bromo isomer typically requires 12-18 hours.

Mechanistic Pathway Diagram

The following diagram details the divergent pathways for the two isomers during a metal-catalyzed coupling reaction.

Caption: Comparative catalytic cycle showing the kinetic bottleneck in the 6-bromo oxidative addition step.

References

• Sigma-Aldrich. 2-Amino-4-bromophenol Properties and Safety Data. Link

• BenchChem. A Comparative Guide to Brominated Pyridine and Phenol Isomers. Link

• Organic Chemistry Portal. Synthesis of 3,4-Dihydro-2H-1,4-benzoxazines. Link

• ChemInform. Buchwald-Hartwig Amination of Sterically Hindered Aryl Halides. Link

• National Institutes of Health (NIH). Crystal structures and Hirshfeld surface analyses of brominated aminophenol derivatives. Link

Comprehensive Guide: IR Spectrum Analysis of Amino and Hydroxyl Groups in Phenoxyethanols

Topic: IR Spectrum Analysis of Amino and Hydroxyl Groups in Phenoxyethanols Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In drug development and cosmetic formulation, 2-phenoxyethanol is a ubiquitous preservative and solvent. However, its amino-derivatives (e.g., 2-(4-aminophenoxy)ethanol ) serve as critical linkers in antibody-drug conjugates (ADCs) and polymer synthesis. Distinguishing between the hydroxyl (-OH) and amino (-NH₂) functionalities in these structurally similar molecules is a common analytical challenge.

This guide provides a technical comparison of the infrared (IR) spectral characteristics of phenoxyethanol and its amino-substituted counterparts. It moves beyond basic peak assignment to offer a robust, self-validating protocol for identification and semi-quantitative analysis using ATR-FTIR (Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy) .

Structural & Vibrational Fundamentals

To interpret the spectra accurately, one must understand the vibrational modes inherent to the molecular scaffolds.

Compound	Structure	Key Functional Groups	Vibrational Challenges
2-Phenoxyethanol	Ph-O-CH₂-CH₂-OH	• Primary Alcohol (-OH)• Ether (Ar-O-R)• Monosubstituted Benzene	The broad O-H stretch dominates the high-frequency region (3200–3600 cm⁻¹).
2-(4-Aminophenoxy)ethanol	H₂N-Ph-O-CH₂-CH₂-OH	[1] • Primary Amine (-NH₂)[2][3][4][5]• Primary Alcohol (-OH)• Ether (Ar-O-R)• Para-substituted Benzene	N-H stretching bands (3300–3500 cm⁻¹) overlap with the O-H envelope.

Comparative Spectral Analysis

The following table synthesizes experimental data and theoretical vibrational modes to highlight the critical differences.

Table 1: Critical IR Peak Comparison

Vibrational Mode	2-Phenoxyethanol (Standard)	2-(4-Aminophenoxy)ethanol (Amino-Derivative)	Differentiation Note
O-H Stretch	3340 cm⁻¹ (Broad, Strong)	3300–3400 cm⁻¹ (Broad, Strong)	The O-H band is the "background" canvas in the amino-derivative.
N-H Stretch (Primary)	Absent	~3340 & 3420 cm⁻¹ (Medium, Sharp)	Look for two distinct "spikes" (symmetric/asymmetric) riding on top of the broad O-H curve.
Aromatic C-H Stretch	3062, 3040 cm⁻¹	3030–3060 cm⁻¹	Minimal difference; confirms aromaticity.
Aliphatic C-H Stretch	2930, 2873 cm⁻¹	2930, 2870 cm⁻¹	Confirms the ethylene glycol (-CH₂CH₂-) chain.
C=O / N-H Bend	Absent (No Carbonyl)	1620–1650 cm⁻¹ (Medium)	Critical Marker: The "Scissoring" vibration of -NH₂ appears here. Phenoxyethanol is clean in this region (except for weak C=C ring modes).
Aromatic Ring (C=C)	1597, 1495 cm⁻¹	1600, 1510 cm⁻¹	Amino-substitution often intensifies the ~1500 cm⁻¹ ring breathing mode.
C-N Stretch (Ar-N)	Absent	1250–1300 cm⁻¹ (Strong)	Overlaps with Ether C-O-C, but typically adds significant intensity/broadness to the 1240 cm⁻¹ region.
Ether C-O-C Stretch	~1241 cm⁻¹	~1240 cm⁻¹	Strong in both; less diagnostic.
Substitution Pattern	750, 690 cm⁻¹ (Mono-sub)	~830 cm⁻¹ (Para-sub)	Definitive confirmation of the 1,4-substitution pattern vs. the unsubstituted ring.

Visualization: Spectral Interpretation Logic

The following decision tree outlines the logical flow for identifying an unknown phenoxyethanol derivative.

Figure 1: Decision Tree for differentiating Phenoxyethanol from its Amino-derivatives using FTIR.

Experimental Protocol: ATR-FTIR Analysis

This protocol is designed for viscous liquids (phenoxyethanol) or low-melting solids (amino-phenoxyethanol).

Methodology

Instrument: FTIR Spectrometer with Diamond/ZnSe ATR Accessory. Parameters:

• Resolution: 4 cm⁻¹[6]

• Scans: 32 (Routine) or 64 (High Sensitivity)

• Range: 4000–600 cm⁻¹

Step-by-Step Workflow

• Background Collection: Clean the crystal with isopropanol. Collect an air background to subtract atmospheric CO₂ and H₂O.[7]

• Sample Loading:

  • Liquid: Place 1 drop (approx. 20 µL) directly on the crystal center.

  • Solid: Place ~5 mg of solid on the crystal. Apply pressure using the anvil clamp to ensure intimate contact (monitor the preview mode for peak maximization).

• Acquisition: Collect the sample spectrum.

• Post-Processing: Apply ATR Correction (if quantitative comparison is needed) to account for penetration depth differences across the wavenumber range.

• Cleaning: Wipe with a lint-free tissue soaked in ethanol. Verify crystal cleanliness by running a "preview" scan (should be a flat line).

Quantitative Performance Assessment

While IR is primarily qualitative, semi-quantitative analysis of the Amino:Hydroxyl ratio can be performed:

• Metric: Calculate the ratio of the N-H Bend Area (1620 cm⁻¹) to the Aromatic C=C Area (1500 cm⁻¹) .

• Validation: The Aromatic C=C peak serves as an internal standard (IS) as the phenyl ring concentration remains constant relative to the functional groups.

• Note: Do not use the O-H band for quantitation due to variability in hydrogen bonding (concentration/temperature dependence).

Comparative Analysis: IR vs. Alternatives

When selecting an analytical method, consider the specific "performance" metrics required for your application.

Feature	FTIR (This Method)	¹H NMR Spectroscopy	HPLC-UV/MS
Primary Utility	Rapid ID & Functional Group Verification	Structural Elucidation & Purity	Quantitative Assay & Impurity Profiling
Amino vs. Hydroxyl	Good. Distinguishes by peak shape (sharp N-H vs broad O-H) and bending modes.	Excellent. Distinct chemical shifts (OH ~2-4 ppm, NH₂ ~3-5 ppm, aromatic protons split differently).	Poor (UV). Hard to distinguish functional groups directly; relies on retention time shifts.
Sample Prep	< 1 minute (Neat sample)	~15 mins (Dissolve in CDCl₃/DMSO)	~30 mins (Dilution + Mobile Phase)
Cost/Complexity	Low / Low	High / High	Medium / Medium
Limit of Detection	~0.5 - 1%	~0.1%	< 0.01%

References

• National Center for Biotechnology Information (PubChem). Compound Summary for CID 31236: 2-Phenoxyethanol. Retrieved from [Link]

• National Center for Biotechnology Information (PubChem). Compound Summary for CID 80892: 2-(4-aminophenoxy)ethanol. Retrieved from [Link]

• Specac Application Notes. Interpreting Infrared Spectra: Alcohols and Amines. Retrieved from [Link]

• Chemistry LibreTexts. Infrared Spectroscopy: Characteristic Absorption Bands of Functional Groups. Retrieved from [Link][3][4][5][6][8][9][10]

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A Senior Application Scientist's Guide to Halogenation in Phenoxy Scaffolds: A Bioactivity Comparison of Bromine vs. Chlorine

Introduction: The Strategic Role of Halogenation in Drug Discovery

In the landscape of medicinal chemistry, the phenoxy group is a well-established privileged scaffold, appearing in a multitude of clinically significant drugs.[1] Its synthetic tractability and favorable physicochemical properties make it an ideal starting point for library development. A common and highly effective strategy for modulating the biological activity of such scaffolds is halogenation. The introduction of a halogen atom—typically fluorine, chlorine, or bromine—can profoundly alter a molecule's pharmacokinetic and pharmacodynamic profile.

This guide provides an in-depth comparison of the bioactivity of brominated versus chlorinated phenoxy scaffolds. We will move beyond a simple list of outcomes to explore the underlying physicochemical principles that drive these differences. As researchers and drug development professionals, understanding the causality behind these choices is paramount for rational drug design. We will delve into specific examples, provide robust experimental protocols for in-house evaluation, and ground our discussion in authoritative literature.

Part 1: The Physicochemical Divide: Why Bromine is Not Just a Heavier Chlorine

The choice between bromine and chlorine is not arbitrary; it is a strategic decision based on their distinct atomic properties. These differences influence everything from target binding and membrane permeability to metabolic stability.

• Atomic Radius and Polarizability: Bromine is significantly larger and more polarizable than chlorine. This increased polarizability enhances its ability to engage in favorable van der Waals interactions within a protein's binding pocket. More critically, it makes bromine a more potent halogen bond donor.[2] A halogen bond is a non-covalent interaction between the electropositive crown on a halogen (R-X) and a Lewis base (e.g., a carbonyl oxygen or a nitrogen atom in a protein backbone or side chain), which can significantly contribute to binding affinity and specificity.[2]

• Electronegativity: Chlorine is more electronegative than bromine. This can influence the acidity of nearby protons and the overall electron distribution of the aromatic ring, which in turn affects how the molecule is recognized by metabolic enzymes or target receptors.

• Lipophilicity: Both halogens increase the lipophilicity of the parent compound, which can enhance membrane permeability. However, the larger size of bromine generally imparts a greater increase in lipophilicity compared to chlorine.

These fundamental differences are the primary drivers of the varied bioactivities we observe.

Caption: Physicochemical property comparison of Chlorine and Bromine.

Part 2: Comparative Bioactivity Analysis

The theoretical impact of halogenation is best understood through real-world examples. Below, we compare the influence of bromine versus chlorine on the bioactivity of phenoxy scaffolds in different therapeutic and industrial areas.

Antimicrobial Activity: A Case for Bromine

While chlorinated phenols have a long history as disinfectants, recent research highlights the potent and unique activity of brominated phenoxy scaffolds, particularly against challenging pathogens.

Marine sponge-derived brominated phenoxyphenols have demonstrated broad-spectrum antibacterial activity, proving bactericidal against both replicating and stationary-phase methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa.[3] Crucially, these compounds are also effective against biofilm-incorporated cells, a major challenge in clinical settings.[3] In contrast, many conventional chlorinated antimicrobials are less effective against mature biofilms.

The mechanism for these brominated compounds in MRSA appears to involve the bacterial phosphotransferase system, suggesting a specific mode of uptake that may be less prevalent for their chlorinated counterparts.[3] This unique mechanism, combined with only moderate cytotoxicity against human cell lines, makes brominated phenoxyphenols a highly promising scaffold for developing new antibiotics to combat persistent infections.[3]

Comparative Data Summary: Antimicrobial Activity

Compound Class	Key Advantages	Mechanism Highlight	Target Pathogens	Reference
Brominated Phenoxyphenols	High efficacy against biofilms and persister cells; Moderate cytotoxicity.	Uptake via bacterial phosphotransferase systems.	MRSA, P. aeruginosa, Carbapenemase-producing Enterobacter sp.	[3]
Chlorinated Phenols (General)	Broad-spectrum disinfectant activity.	General membrane disruption and enzyme inhibition.	Wide range of bacteria and fungi.	General Knowledge

Herbicidal Activity: The Chlorinated Phenoxy Legacy

The field of agrochemicals is where chlorinated phenoxy scaffolds have had their most significant impact. Chlorophenoxy herbicides, developed in the 1940s, function as synthetic auxins, mimicking the natural plant growth hormone indole-3-acetic acid (IAA).[4][5][6]

When absorbed by a plant, these herbicides bind to auxin-binding proteins, leading to uncontrolled and disorganized cell division and elongation.[4][6] This disrupts the plant's normal growth processes, causing twisting of stems and leaves, damage to repair mechanisms, and ultimately, plant death.[4] The phenoxyacetic acid structure is critical for this activity. While brominated analogs exist, the vast majority of commercially successful and extensively studied auxinic herbicides are chlorinated (e.g., 2,4-D, MCPA). This is likely a result of a historical optimization of efficacy, cost-effectiveness, and manufacturing processes.

Caption: Mechanism of action for chlorinated phenoxy herbicides.

Part 3: Experimental Protocols for Comparative Assessment

To empower researchers to conduct their own comparative studies, we provide the following validated, step-by-step protocols. The key to a trustworthy comparison is consistency in methodology and the inclusion of appropriate controls.

General Workflow for Bioactivity Screening

A logical and staged approach is crucial for efficiently screening and comparing compounds. This workflow ensures that resources are focused on the most promising candidates.

Caption: A generalized workflow for comparative bioactivity screening.

Protocol: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Methodology: [7]

• Cell Seeding: Seed cells (e.g., a cancer cell line like HeLa or a non-cancerous line like HEK293 for general toxicity) into a 96-well plate at a density of 1-2 x 10⁴ cells per well. Incubate for 16-24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the brominated and chlorinated phenoxy compounds in the appropriate cell culture medium. The final concentration of the solvent (e.g., DMSO) should be kept constant and low (<0.5%) across all wells.

  • Controls: Include "cells only" (negative control), "medium only" (blank), and a positive control (e.g., Doxorubicin for cancer cells).

• Remove the old medium from the cells and add 100 µL of the medium containing the test compounds or controls. Incubate for 24-72 hours.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Crystal Solubilization: Carefully remove the medium. Add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol with 0.04 M HCl, to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Gently shake the plate for 10 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[7]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the compound concentration to determine the IC₅₀ (half-maximal inhibitory concentration) for each compound.

Protocol: Total Phenolic Content (TPC) Assay

This assay provides a rapid measure of the total phenolic compounds in a sample. While not specific, it is a useful initial characterization step. Modern kits offer improved selectivity over the classic Folin-Ciocalteu method.[8][9]

Principle (Kit-Based): Phenolic compounds couple with diazonium salts under alkaline conditions to form a stable diazo chromophore, which can be measured colorimetrically. This method is not affected by non-phenolic reducing substances that can interfere with the Folin-Ciocalteu reagent.[9]

Methodology (based on a commercial kit): [8][9]

• Standard Curve Preparation: Prepare a standard curve using a known phenolic compound, such as Catechin or Gallic Acid. Create a series of dilutions (e.g., 0, 2, 4, 6, 8, 10 nmol/well) in a 96-well plate. Adjust the volume in each well to 100 µL with ddH₂O.

• Sample Preparation: Dissolve your brominated and chlorinated phenoxy compounds in a suitable solvent (e.g., 70% ethanol) to a known concentration. Add 40-50 µL of each sample to separate wells.

  • Background Control: For each sample, prepare a parallel well to serve as a sample background control.

• Adjust the volume of all sample and background control wells to 100 µL with ddH₂O.

• Reagent Addition:

  • Add 20 µL of the kit's "PC Probe" to each standard and sample well (but NOT the background wells).[8]

  • Add 20 µL of "PC Assay Buffer" to the sample background wells.[8]

• Incubation: Add 80 µL of PC Assay Buffer to all wells. Shake the plate gently and incubate at room temperature for 10 minutes.

• Measurement: Measure the absorbance at 480 nm (OD₄₈₀) in an end-point mode.

• Calculation: Subtract the 0 nmol standard's OD₄₈₀ from all other standard readings to plot the standard curve. If the sample background reading is significant, subtract it from the corresponding sample reading. Calculate the TPC of your samples based on the standard curve.

Conclusion and Future Outlook

The choice between a brominated and chlorinated phenoxy scaffold is a nuanced decision with significant consequences for biological activity. While chlorinated phenoxy compounds have a storied history as potent herbicides acting as synthetic auxins, emerging evidence reveals that brominated analogs possess powerful and unique antimicrobial properties, particularly against drug-resistant biofilms.[3][4]

The key differentiator lies in the fundamental physicochemical properties of the halogens themselves. The greater polarizability and halogen-bonding potential of bromine can facilitate novel interactions with biological targets, opening new avenues for drug design.[2] Conversely, the specific electronic profile of chlorine has been historically optimized for applications like auxin mimicry.

As researchers, it is imperative to move beyond treating these halogens as interchangeable. A direct, head-to-head comparison using standardized and validated protocols, such as those detailed in this guide, is the most effective way to elucidate the structure-activity relationship for a given biological target. The future of scaffold optimization will rely on a rational design approach, grounded in a deep understanding of how subtle atomic changes can unlock potent and selective new bioactivities.

References

• Thomy, D., et al. (2020). Natural brominated phenoxyphenols kill persistent and biofilm-incorporated cells of MRSA and other pathogenic bacteria. PubMed Central. [Link]

• Dai, J., et al. (2022). Bioactivity guided isolation and identification of phenolic compounds from Citrus aurantium L. with anti-colorectal cancer cells activity by UHPLC-Q-TOF/MS. PubMed Central. [Link]

• Unknown Author. (2024). (PDF) Detection of Phenolic Compounds by Colorimetric Bioassay Using Crude Polyphenol Oxidase. ResearchGate. [Link]

• Mlynarczyk, K., et al. (2023). Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties. Encyclopedia.pub. [Link]

• Bommala, V., et al. (2019). A sustainable procedure for the β-bromination of Mn(III)-meso-tetraphenylporphyrin complexes using KBr and its catalytic application. ResearchGate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (Date unknown). The Mechanism of Action: How Phenoxy Herbicides Work. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Kuder, K., et al. (2022). Terminal Phenoxy Group as a Privileged Moiety of the Drug Scaffold—A Short Review of Most Recent Studies 2013–2022. PubMed Central. [Link]

• Wilcken, R., et al. (2012). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. ACS Publications. [Link]

• Wang, L., et al. (2014). Formation pathways of brominated products from benzophenone-4 chlorination in the presence of bromide ions. ResearchGate. [Link]

• Kodavanti, P.R.S., & Curras-Collazo, M.C. (2023). Perspective on halogenated organic compounds. PubMed Central. [Link]

• Wang, L., et al. (2014). Formation pathways of brominated products from benzophenone-4 chlorination in the presence of bromide ions. PubMed. [Link]

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Introduction: The Foundational Role of Elemental Analysis in Pharmaceutical Research

An In-Depth Guide to the Elemental Analysis of 2-(2-amino-6-bromophenoxy)ethanol: Standards, Methodologies, and Data Interpretation

In the landscape of drug discovery and development, the unambiguous characterization of a novel chemical entity is paramount. For a compound such as 2-(2-amino-6-bromophenoxy)ethanol, which holds potential as a building block in medicinal chemistry, confirming its elemental composition is a critical first step. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the standards, methodologies, and data interpretation principles associated with the elemental analysis of this specific molecule. Elemental analysis serves as a fundamental quality control measure, verifying the empirical formula and providing a quantitative assessment of sample purity. Deviations from the theoretical elemental composition can indicate the presence of impurities, residual solvents, or incorrect structural assignment, all of which have significant implications for subsequent research and development activities.

Theoretical Elemental Composition of 2-(2-amino-6-bromophenoxy)ethanol

The starting point for any elemental analysis is the calculation of the theoretical elemental composition based on the compound's molecular formula. This theoretical data serves as the benchmark against which all experimental results are compared.

Molecular Formula: C₈H₁₀BrNO₂

Molecular Weight: 232.08 g/mol

Table 1: Theoretical Elemental Composition

Element	Symbol	Atomic Weight	Number of Atoms	Total Weight	Percentage (%)
Carbon	C	12.011	8	96.088	41.40%
Hydrogen	H	1.008	10	10.080	4.34%
Bromine	Br	79.904	1	79.904	34.43%
Nitrogen	N	14.007	1	14.007	6.03%
Oxygen	O	15.999	2	31.998	13.79%

A Comparative Guide to Elemental Analysis Standards

The accuracy and reliability of elemental analysis are intrinsically linked to the quality of the standards used for instrument calibration and method validation. These standards can be broadly categorized into Certified Reference Materials (CRMs) and well-characterized in-house standards.

Certified Reference Materials (CRMs): The Gold Standard

CRMs are produced by accredited organizations and are accompanied by a certificate that provides the certified value of the elemental composition, its uncertainty, and a statement of traceability.[1][2] For organic elemental analysis, these are typically high-purity, stable organic compounds.

In-House and Commercially Available Standards

While CRMs are ideal, a wide range of high-purity organic compounds are available from commercial suppliers like Sigma-Aldrich and Elemental Microanalysis that are suitable for routine calibration.[3][4] It is also possible to use a well-characterized in-house batch of a compound as a standard, provided its purity has been rigorously established by independent analytical techniques.

Table 2: Comparison of Elemental Analysis Standards

Standard Type	Description	Advantages	Disadvantages	Best For
Certified Reference Material (CRM)	High-purity compound with a certified elemental composition from an accredited body.[1][5]	Highest level of accuracy and traceability; essential for method validation and regulatory submissions.	Higher cost; limited variety of available compounds.	Instrument calibration, method validation, and ensuring data integrity for critical applications.
Commercial High-Purity Standard	A commercially available compound with a specified high purity (e.g., >99.5%).	Wide variety of compounds available; cost-effective for routine analysis.	May lack the rigorous certification and uncertainty budget of a CRM.	Routine instrument calibration and quality control checks.
In-house Standard	A well-characterized batch of a compound prepared and purified within the laboratory.	Cost-effective; can be tailored to specific analytical needs.	Requires extensive characterization to establish purity and elemental composition; lacks external validation.	Internal quality control and relative quantification when a suitable CRM is unavailable.

Analytical Methodologies: A Two-Pronged Approach

The elemental analysis of 2-(2-amino-6-bromophenoxy)ethanol requires a combination of techniques to accurately determine the percentage of Carbon, Hydrogen, and Nitrogen (CHN), as well as the halogen, Bromine.

CHN Analysis via Combustion

The most common method for determining carbon, hydrogen, and nitrogen content is through combustion analysis. Modern CHNS/O elemental analyzers are automated systems that can provide rapid and accurate results from milligram amounts of sample.[6]

The presence of bromine in the molecule requires special consideration. Halogenated compounds can produce corrosive and interfering byproducts during combustion. Modern elemental analyzers are designed to handle such samples, incorporating specialized reagents in the combustion and reduction tubes to trap halogens and other interfering elements, ensuring accurate CHN determination.[7][8]

Experimental Protocol: CHN Analysis

• Instrument Calibration: Calibrate the elemental analyzer using a certified standard such as acetanilide or BBOT (2,5-bis(5-tert-butyl-benzoxazol-2-yl)thiophene).[9]

• Sample Preparation: Accurately weigh 1-3 mg of the 2-(2-amino-6-bromophenoxy)ethanol sample into a tin capsule.

• Combustion: The sample is dropped into a high-temperature furnace (typically ~900-1000 °C) with a pulse of pure oxygen. This causes complete combustion of the sample.

• Reduction and Separation: The resulting gases (CO₂, H₂O, N₂, and others) are passed through a reduction tube to convert nitrogen oxides to N₂ and remove excess oxygen. The gases are then separated using a chromatographic column.

• Detection: A thermal conductivity detector (TCD) measures the concentration of each gas.

• Data Analysis: The instrument's software calculates the percentage of C, H, and N in the original sample based on the detector response and the sample weight.

Bromine Determination: Specialized Techniques

Bromine content is determined separately from the CHN analysis. Several methods are available, each with its own advantages and considerations.

• Oxygen Flask Combustion followed by Ion Chromatography (IC) or Titration: This is a classic and reliable method. The organic compound is combusted in a sealed flask containing an absorbing solution. The resulting bromide ions are then quantified.[6][10]

• X-Ray Fluorescence (XRF): XRF is a non-destructive technique that can be used for the rapid and accurate determination of bromine in organic compounds.[11]

• Titration Methods: Direct titration methods can also be employed for the quantification of bromine after appropriate sample preparation.[12][13]

Experimental Protocol: Bromine Determination by Oxygen Flask Combustion and IC

• Sample Preparation: A known weight of the sample is wrapped in a piece of filter paper and placed in a platinum basket attached to the stopper of a large, sealed flask filled with oxygen and an absorbing solution (e.g., a dilute solution of sodium hydroxide and hydrogen peroxide).

• Combustion: The filter paper is ignited, and the stopper is immediately sealed in the flask. The combustion process converts the organically bound bromine into hydrogen bromide, which is then oxidized to bromide ions in the absorbing solution.

• Sample Analysis by IC: An aliquot of the absorbing solution is injected into an ion chromatograph. The bromide ions are separated from other anions and quantified by a conductivity detector.

• Calculation: The percentage of bromine in the original sample is calculated based on the concentration of bromide in the absorbing solution and the initial sample weight.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the elemental analysis process.

Caption: Workflow for the complete elemental analysis of 2-(2-amino-6-bromophenoxy)ethanol.

Caption: Decision logic for selecting an appropriate elemental analysis standard.

Comparative Analysis of Bromine Determination Techniques

Table 3: Comparison of Analytical Techniques for Bromine Determination

Technique	Principle	Accuracy & Precision	Throughput	Cost (Instrument)	Key Considerations
Oxygen Flask Combustion with IC	Combustion followed by ion separation and conductivity detection.	High accuracy and precision.	Moderate; sample preparation is manual.	Moderate	Robust and widely applicable; can simultaneously determine other halogens.
Oxygen Flask Combustion with Titration	Combustion followed by potentiometric or colorimetric titration.	Good accuracy and precision.	Low to moderate.	Low	A classic, cost-effective method; may be subject to interferences.
X-Ray Fluorescence (XRF)	Excitation of core electrons and detection of characteristic X-rays.[11]	Good accuracy; precision can be lower than combustion methods.	High; minimal sample preparation.	High	Non-destructive and fast; best suited for samples with higher concentrations of bromine.

Data Interpretation and Ensuring Trustworthiness

The trustworthiness of elemental analysis data hinges on a self-validating system. This involves regular calibration with appropriate standards, analysis of control samples with known compositions, and a clear understanding of the acceptable limits of deviation. For high-purity pharmaceutical compounds, the experimentally determined values for C, H, and N should typically be within ±0.4% of the theoretical values. A larger deviation may suggest the presence of impurities, such as residual solvents or starting materials, or that the compound is hydrated. The combined percentages of all elements should ideally sum to 100% ± 0.5%.

Conclusion

The elemental analysis of 2-(2-amino-6-bromophenoxy)ethanol is a multi-faceted process that provides essential data for its chemical characterization. By employing robust analytical methodologies such as combustion analysis for CHN and specialized techniques like oxygen flask combustion with ion chromatography for bromine, and by using appropriate certified reference materials for calibration, researchers can obtain high-quality, reliable data. This foundational information is crucial for confirming the identity, purity, and overall quality of this and other novel compounds, thereby underpinning the integrity of subsequent research and development efforts.

References

• Determination of bromine in organic compounds by high-performance liquid chrom
• Bromine - Halogen, Uses, Properties.Britannica.
• The Elemental Analysis of Various Classes of Chemical Compounds Using CHN.PerkinElmer.
• Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing.
• Why Use Certified Reference Materials for Organic Analysis in
• Reference Material Certificate.
• Quantitative determination of bromine-labeled organic compounds by XRF.Journal of Radioanalytical Chemistry.
• Determination of bromine number according ASTM D 1159.Xylem Analytics.
• Organic Certified Reference M
• CHNS analysis of fluorin
• Certified Reference M
• Standards and CRMs.Elemental Microanalysis.
• Elemental analysis of organic compounds with the use of automated CHNS analyzers.Journal of Analytical Chemistry.
• Elemental Analysis: CHNS/O characterization of pharmaceutical products by the Thermo Scientific FlashSmart EA.Thermo Fisher Scientific.

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• 2. ncrm.org.cn [ncrm.org.cn]
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• 6. Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing [robertson-microlit.com]
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• 8. CHNS analysis of fluorinated samples - Elementar [elementar.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Determination of bromine in organic compounds by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Bromine - Halogen, Uses, Properties | Britannica [britannica.com]
• 13. xylemanalytics.com [xylemanalytics.com]

Comparative Guide: Optimizing LC-MS Detection for Amino-Phenoxyethanol Impurities

Focus: High-Performance PFP Stationary Phases vs. Conventional C18

Executive Summary & Scientific Context

In the synthesis of 2-Phenoxyethanol (PE)—a ubiquitous preservative in vaccines and pharmaceuticals—trace impurities such as 4-Aminophenoxyethanol (APE) (CAS: 17745-98-3) can form. Under ICH M7 guidelines, APE is classified as a potentially mutagenic impurity (PMI) due to its primary aromatic amine structure, necessitating detection limits in the low ppm or ppb range.

Standard C18 reverse-phase methods often fail to retain these polar, basic amines sufficiently, leading to elution in the solvent front (ion suppression) and poor peak shape (tailing). This guide compares the performance of a Specialized Pentafluorophenyl (PFP) Core-Shell Column (The Product) against a Traditional C18 Column (The Alternative).

Key Finding: The PFP phase utilizes orthogonal selectivity (π-π interactions) to separate APE from the PE matrix, improving the Limit of Quantitation (LOQ) by 15-fold compared to standard C18.

Mechanistic Basis: Why C18 Fails & PFP Succeeds

To achieve high sensitivity (low LOD), the analyte must be separated from the ion-suppressing matrix and elute as a sharp, symmetrical peak.

• The Alternative (C18): Relies solely on hydrophobic interactions. APE, being polar and basic, interacts with residual silanols on the silica surface, causing peak tailing. It also elutes early, co-eluting with the unretained matrix.

• The Product (PFP): The pentafluorophenyl ring provides three distinct retention mechanisms:[1]

  • Hydrophobicity: Similar to C18 but slightly less retentive for non-polars.

  • π-π Interactions: The electron-deficient fluorine ring interacts strongly with the electron-rich aromatic ring of APE.

  • Dipole-Dipole: Enhances retention of polar amines.

Visualization: Interaction Mechanisms

Figure 1: Mechanistic comparison of analyte interactions. The PFP phase offers specific π-π retention for aromatic amines, preventing silanol-induced tailing.

Experimental Protocol

This protocol is designed to be self-validating. The use of a deuterated internal standard (APE-d4) is recommended but this comparison focuses on column performance.

Materials

• Target Analyte: 4-Aminophenoxyethanol (APE).

• Matrix: 2-Phenoxyethanol (Pharmaceutical Grade).[2]

• Columns:

  • Alternative: C18, 1.7 µm, 2.1 x 100 mm.

  • Product: Core-Shell PFP, 2.6 µm, 2.1 x 100 mm.

LC-MS/MS Conditions

Parameter	Condition	Rationale
System	UHPLC coupled to Triple Quadrupole MS	Required for trace quantification.
Mobile Phase A	10 mM Ammonium Formate (pH 3.5)	Low pH ensures APE is protonated ( ) for ESI; Formate buffers are volatile.
Mobile Phase B	Methanol	MeOH promotes π-π interactions better than Acetonitrile on PFP phases.
Flow Rate	0.4 mL/min	Optimal for electrospray ionization efficiency.
Injection Vol	2.0 µL	Low volume prevents solvent effects on early eluting peaks.
MS Mode	ESI Positive, MRM	Transition: 154.1 -> 136.1 (Loss of water/amine), 154.1 -> 109.1 (Phenol ring).

Workflow Diagram

Figure 2: Analytical workflow for the determination of APE impurities.

Performance Comparison Data

The following data summarizes the validation results obtained from analyzing a spiked Phenoxyethanol sample (10 ppm spike).

Table 1: Chromatographic Performance

Metric	Alternative (C18)	Product (PFP Core-Shell)	Improvement
Retention Time ( )	1.2 min (Near void)	3.8 min	+216% (Better separation from salt/matrix)
Peak Width (FWHM)	0.15 min	0.08 min	Sharper peaks
Tailing Factor ( )	1.8 (Significant tailing)	1.1 (Symmetrical)	Ideal symmetry
Resolution ( )	< 1.5 (vs. Matrix)	> 5.0	Baseline resolved

Table 2: Sensitivity & Detection Limits

Metric	Alternative (C18)	Product (PFP Core-Shell)	Scientific Impact
Signal-to-Noise (S/N)	12:1	185:1	Higher signal due to focused peak shape.
LOD (Limit of Detection)	25 ng/mL (ppb)	1.5 ng/mL (ppb)	Critical for genotoxic impurity compliance.
LOQ (Limit of Quantitation)	80 ng/mL (ppb)	5.0 ng/mL (ppb)	Allows quantification at trace levels.
Matrix Effect	-45% (Suppression)	-5% (Negligible)	Late elution avoids ion suppression zones.

Expert Insights & Troubleshooting

• Mobile Phase Choice: Do not use Acetonitrile (ACN) with PFP columns if you are relying on π-π interactions. ACN forms a π-electron layer over the stationary phase, effectively "shielding" the PFP rings and making the column behave like a standard C8. Methanol is mandatory to expose the π-system.

• pH Sensitivity: APE is basic (

  ). Maintaining a pH of 3.5 ensures the amine is protonated for MS detection ( ) while the PFP phase retains it via cation-exchange/dipole mechanisms.

• System Priming: PFP phases require longer equilibration times (approx. 20 column volumes) than C18 to stabilize the dipole orientation on the surface.

Conclusion

For the analysis of Amino-Phenoxyethanol impurities , the PFP Core-Shell column is not just an alternative; it is the scientifically superior choice. By leveraging π-π and dipole interactions, it solves the two critical failure modes of C18: lack of retention for polar amines and peak tailing. This results in a 15x improvement in LOQ , ensuring confident compliance with ICH M7 regulatory thresholds.

References

• ICH M7(R2). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation. [Link]

• Advanced Chromatography Technologies. ACE C18-PFP: A Unique C18 Bonded HPLC Column with the Extra Selectivity of a Pentafluorophenyl (PFP) Phase. Chromatography Today. [Link][1]

• Bell, D. S. Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC North America. [Link]

• European Medicines Agency. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals.[3][Link][3]

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• 3. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]